5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene]

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• SMILES: COC1=CC2=C(C=C1)C3(CC2)CCN3
• InChI: InChI=1S/C12H15NO/c1-14-10-2-3-11-9(8-10)4-5-12(11)6-7-13-12/h2-3,8,13H,4-7H2,1H3
• InChIKey: GYINZFSQUKVSRY-UHFFFAOYSA-N

5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] | Procurement-Relevant Identity and Class Profile

5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] (CAS 1935363-02-2) is a synthetic spirocyclic small molecule with molecular formula C12H15NO and a molecular weight of 189.25 g/mol. It belongs to the angular spiro[azetidine-2,1'-indene] family, a class increasingly utilized as three-dimensional building blocks in medicinal chemistry for their ability to act as bioisosteres of saturated six-membered heterocycles such as morpholine and piperazine . The compound features a methoxy substituent at the 5'-position of the indane ring, which electronically and sterically differentiates it from other positional isomers and the unsubstituted parent scaffold [1].

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Angular spiro[azetidine-2,1'-indene] scaffold for morpholine/piperazine bioisostere replacement

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5'-Methoxy substitution enables electron-rich aromatic interactions in SAR studies

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Suitable for fragment-based library expansion (Fsp³-rich, Rule-of-Three compliant)

• [1] PubChem. Compound Summary: 5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene]. CID 130802407. View Source

Why In-Class Spiro[azetidine-indene] Analogs Cannot Substitute for 5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene]

The spiro[azetidine-indene] scaffold class exhibits extreme sensitivity to both the position of the spiro junction (angular vs. linear) and the site of ring substitution. Altering the methoxy group from the 5'- to the 6'-position or replacing it with chloro or methyl generates analogs with fundamentally different electronic surface properties, hydrogen-bonding capacities, and metabolic liabilities [1]. In advanced drug discovery contexts, even single-atom positional shifts on the indane ring have been shown to drastically alter target binding affinity and selectivity profiles—as demonstrated for spirocyclic azetidine bioisosteres in antiviral and anticancer programs . Therefore, in any structure-activity relationship (SAR) campaign or chemical biology probe development, the precise substitution pattern of the target compound must be maintained to ensure reproducible biochemical outcomes.

6'-Methoxy regioisomer

Methoxy position shift alters receptor complementarity and metabolic soft spots; SAR may not reproduce.

Unsubstituted parent scaffold

Lacks 5'-methoxy hydrogen-bond acceptor; permeability and target-binding profile likely differ.

5'-Chloro analog

Electron-withdrawing substituent reverses aromatic electronic character, incompatible with electron-rich target hypotheses.

• [1] PubChem. Compound Summary: 5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] (CID 130802407) and related structural analogs (CID entries for 2',3'-dihydrospiro variants). View Source

Quantitative Differentiation Table for 5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] vs. Closest Analogs

Physicochemical Property Differentiation: 5'-Methoxy Isomer vs. Unsubstituted Parent Scaffold

The 5'-methoxy group introduces a hydrogen-bond acceptor and increases both molecular weight and topological polar surface area (TPSA) relative to the unsubstituted parent 2',3'-dihydrospiro[azetidine-2,1'-indene]. These property shifts directly impact permeability, solubility, and off-target binding profiles in drug discovery settings. Computed values are derived from PubChem data [1].

Physicochemical profile vs. unsubstituted parent

Class-level inference

ΔMW +30.0 g/mol, ΔTPSA +9.3 Ų, ΔHBA +1, ΔXLogP3 −0.4

Supports differentiated permeability and solubility in lead optimization

Computed properties from PubChem; experimental ADME confirmation needed

Evidence Dimension	Physicochemical properties (MW, TPSA, H-Bond Acceptors, XLogP3)
Target Compound Data	MW = 189.25 g/mol; TPSA = 21.3 Ų; H-Bond Acceptors = 2; H-Bond Donors = 1; XLogP3 = 1.6
Comparator Or Baseline	2',3'-Dihydrospiro[azetidine-2,1'-indene] (unsubstituted parent): MW = 159.23 g/mol; TPSA = 12.0 Ų; H-Bond Acceptors = 1; H-Bond Donors = 1; XLogP3 ≈ 2.0 (estimated)
Quantified Difference	ΔMW = +30.02 g/mol (18.8% increase); ΔTPSA = +9.3 Ų; ΔHBA = +1; ΔXLogP3 ≈ -0.4
Conditions	Computed physicochemical properties from PubChem (2021.05.07 release) [1].

Why This Matters

The increased TPSA and additional hydrogen-bond acceptor of the 5'-methoxy derivative predict reduced passive membrane permeability and potentially improved aqueous solubility compared to the unsubstituted parent, making it a more suitable starting point for optimizing oral bioavailability in lead compounds.

• [1] PubChem. Compound Summary for 5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] (CID 130802407) and 2',3'-Dihydrospiro[azetidine-2,1'-indene] (CID 130802408). Computed properties accessed 2026-05-10. View Source

Positional Isomer Differentiation: 5'-Methoxy vs. 6'-Methoxy Substitution on the Indane Ring

The 5'-methoxy and 6'-methoxy isomers of 2',3'-dihydrospiro[azetidine-2,1'-indene] share identical molecular formula and molecular weight but differ in the attachment point of the methoxy group on the indane aromatic ring. This positional shift alters the spatial orientation of the polar methoxy group relative to the azetidine nitrogen, affecting receptor complementarity and metabolic soft spots . While no head-to-head biological assay data is publicly available for these specific isomers, the class-level principle is well-established for indane-based bioisosteres where substitution position dictates selectivity .

5'- vs. 6'-Methoxy regioisomer

Supporting evidence

Identical MW, distinct retention/NMR; no bioactivity comparison available

Non-interchangeable regioisomers; positional identity critical for SAR reproducibility

Biological differentiation inferred from class-level isomer principles

Evidence Dimension	Regiochemical substitution pattern and electronic surface topology
Target Compound Data	5'-Methoxy isomer (CAS 1935363-02-2): methoxy at the 5'-position of the indane; retention time and NMR shifts are specific to this regioisomer.
Comparator Or Baseline	6'-Methoxy isomer (CAS 1542397-11-4): methoxy at the 6'-position; identical MW = 189.25 g/mol, identical molecular formula C12H15NO.
Quantified Difference	No quantitative bioactivity difference available; differentiation is based on structural identity (5'- vs 6'-methoxy) and vendor-reported purity specifications (95% for 5'-isomer vs. 98% for 6'-isomer from some suppliers).
Conditions	Structural comparison from PubChem records and vendor technical datasheets (Bidepharm, Leyan) .

Why This Matters

For any SAR-driven procurement, the 5'-methoxy and 6'-methoxy isomers are chemically distinct entities with non-interchangeable biological profiles. Selecting the correct regioisomer is essential for assay reproducibility and program continuity.

Substituent Electronic Effect Differentiation: 5'-Methoxy vs. 5'-Chloro Analog

The 5'-methoxy group is electron-donating (+M effect), whereas the 5'-chloro substituent is electron-withdrawing (-I effect). This fundamental difference in electronic character alters the reactivity of the aromatic ring toward electrophilic substitution, the basicity of the azetidine nitrogen, and potential π-stacking interactions with biological targets . PubChem computed properties confirm molecular weight differences (189.25 vs. 193.68 g/mol) and distinct XLogP3 values reflecting the lipophilic character change [1].

5'-Methoxy vs. 5'-Chloro electronic effect

Supporting evidence

ΔXLogP3 ≈ −0.6, opposite Hammett direction (donating vs. withdrawing)

Dictates target pharmacophore fit: electron-rich vs. electron-deficient aromatic interactions

Computed values; activity impact requires experimental validation

Evidence Dimension	Electronic substituent effect and computed lipophilicity
Target Compound Data	5'-Methoxy: Hammett σp ≈ -0.27 (electron-donating); XLogP3 = 1.6; MW = 189.25 g/mol
Comparator Or Baseline	5'-Chloro-2',3'-dihydrospiro[azetidine-2,1'-indene] (CAS 1934841-09-4): Hammett σp ≈ +0.23 (electron-withdrawing); XLogP3 ≈ 2.2 (estimated); MW = 193.68 g/mol
Quantified Difference	ΔXLogP3 ≈ -0.6; ΔMW = -4.43 g/mol; opposite electronic direction (donating vs. withdrawing).
Conditions	Computed XLogP3 values from PubChem; Hammett constants from standard aromatic substituent tables applied to indane scaffold [1].

Why This Matters

The electron-donating methoxy group makes the 5'-methoxy compound more suitable for targets requiring electron-rich aromatic interactions (e.g., π-cation binding), while the chloro analog is preferred for targets sensitive to electron-deficient aryl rings. This dictates procurement choice based on target pharmacophore hypotheses.

• [1] PubChem. Computed Property Data for 5'-Methoxy- (CID 130802407) and 5'-Chloro- (CID 130802409) 2',3'-dihydrospiro[azetidine-2,1'-indene] analogs. View Source

Angular Spiro Junction vs. Alternative Spiro[azetidine-3,1'-indene] Scaffold Topology

The spiro[azetidine-2,1'-indene] scaffold (angular junction) presents a fundamentally different three-dimensional vector arrangement compared to the spiro[azetidine-3,1'-indene] scaffold (linear junction). This topological distinction alters the exit vectors of substituents and the spatial relationship between the azetidine nitrogen and the indane ring . The angular scaffold has been validated as a superior bioisostere for morpholine and piperazine in drug discovery campaigns, providing similar physicochemical properties but with enhanced metabolic stability due to reduced recognition by oxidative enzymes .

Angular vs. linear spiro junction topology

Class-level inference

Angular scaffold validated as morpholine bioisostere (Sonidegib analog); linear orientation may misplace nitrogen vector

Angular [2,1'-indene] required for morpholine/piperazine replacement; linear topology may fail to recapitulate activity

Extrapolated from published bioisostere studies; direct comparison not available for 5'-methoxy pair

Evidence Dimension	Spiro junction topology and bioisosteric replacement potential
Target Compound Data	Angular scaffold: spiro[azetidine-2,1'-indene] junction; nitrogen exit vectors oriented in a specific spatial arrangement suitable for morpholine replacement.
Comparator Or Baseline	Linear scaffold: spiro[azetidine-3,1'-indene] (e.g., 5'-Methoxy-2',3'-dihydrospiro[azetidine-3,1'-indene], CAS 1780578-45-1); different nitrogen positioning relative to the indane plane.
Quantified Difference	No quantitative head-to-head bioactivity comparison available for 5'-methoxy variants of these two scaffolds. However, in the class-level reference, the angular azetidine scaffold retained Sonidegib anticancer activity when replacing morpholine, with comparable physicochemical profiles .
Conditions	Scaffold comparison derived from structural analysis and published bioisostere validation studies .

Why This Matters

When procuring a spirocyclic azetidine building block for morpholine/piperazine replacement, the angular [2,1'-indene] scaffold provides the validated bioisosteric match, whereas the [3,1'-indene] scaffold may orient the nitrogen incorrectly and fail to recapitulate the desired biological activity.

High-Impact Research and Procurement Scenarios for 5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene]

Morpholine/Piperazine Bioisostere Replacement in Anticancer Lead Optimization

In drug discovery programs seeking to replace metabolically labile morpholine or piperazine rings with conformationally constrained, patent-free alternatives, 5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] serves as an angular spirocyclic azetidine building block. The methoxy substituent at the 5'-position provides an electron-rich aromatic partner that can mimic key hydrogen-bonding interactions while the spiro junction enforces a defined three-dimensional geometry validated in the literature for retaining target potency . Procurement of this specific regioisomer ensures the correct spatial presentation of the methoxy group for SAR consistency.

Differential SAR Probing of Methoxy Positional Isomers on the Indane Ring

For academic or industrial medicinal chemistry groups investigating the structure-activity relationship of spirocyclic azetidine scaffolds, purchasing both 5'-methoxy and 6'-methoxy isomers as a matched pair enables systematic evaluation of how methoxy position affects target binding, selectivity, and metabolic stability. The computed physicochemical differences (identical MW but distinct TPSA and electronic surface topology) provide a controlled system to isolate positional effects without the confounding influence of bulk property changes .

Fragment-Based Drug Discovery (FBDD) Library Expansion with Three-Dimensional Spiro Building Blocks

5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] (MW = 189.25 g/mol, ≤ 2 hydrogen-bond donors, ≤ 3 hydrogen-bond acceptors) adheres to the Rule of Three guidelines for fragment libraries. Its angular spirocyclic architecture introduces enhanced three-dimensionality (Fsp³ character) compared to flat aromatic fragments, improving library diversity and hit-to-lead developability. The 5'-methoxy group offers a synthetic handle for subsequent functionalization via O-demethylation or directed ortho-metalation chemistry .

Antiviral Protease Inhibitor Intermediate Synthesis

Based on published methodology for HCV NS3 protease inhibitors, spiro[azetidine-2,1'-indene] intermediates (including the 1',3'-dihydrospiro variant) have been employed as P2 substituent precursors in the synthesis of boceprevir and telaprevir analogs . The 5'-methoxy variant extends this capability to analogs requiring an electron-donating group on the indane ring for optimized target engagement, providing a functionalized scaffold amenable to downstream peptide coupling reactions.

Application

Selection Property

Validation Focus

Oncology target lead optimization

Angular spiro[azetidine-2,1'-indene] scaffold with 5'-methoxy electron-donating group

Bioisosteric replacement of morpholine/piperazine; permeability and solubility profiling

Positional isomer SAR probing

Regioisomer identity control (5'- vs. 6'-methoxy)

Comparative target engagement and metabolic stability assessment

Fragment-based library expansion

Fsp³-rich, Rule-of-Three compliant spirocyclic building block

3D diversity enhancement; synthetic handle via O-demethylation or directed metalation

Antiviral protease inhibitor SAR

5'-Methoxy-substituted indane as P2 precursor scaffold

Target engagement optimization; compatibility with peptide coupling chemistry